Cas no 626218-03-9 (2-(3-Cyano-1H-indol-1-yl)acetic acid)
626218-03-9 structure
Product Name:2-(3-Cyano-1H-indol-1-yl)acetic acid
CAS No:626218-03-9
MF:C11H8N2O2
MW:200.193422317505
MDL:MFCD03306285
CID:1070890
PubChem ID:652683
Update Time:2025-04-20
2-(3-Cyano-1H-indol-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Cyano-1H-indol-1-yl)acetic acid
- (3-Cyano-indol-1-yl)-acetic acid
- DB-337282
- (3-cyano-1H-indol-1-yl)acetic acid
- 2-(3-Cyano-1H-indol-1-yl)aceticacid
- 626218-03-9
- SCHEMBL14884740
- (3-cyanoindol-1-yl)acetic acid
- BAB21803
- MLS000032236
- HMS2348E09
- 2-(3-cyanoindol-1-yl)acetic acid
- EN300-9249964
- G28820
- (3-cyano-indol-1-yl)-acetic acid, AldrichCPR
- SR-01000319230
- AKOS000111870
- 2-(3-cyano-1-indolyl)acetic acid
- BDBM43545
- SR-01000319230-1
- CHEMBL1384888
- cid_652683
- SMR000013848
- 2-(3-cyanoindol-1-yl)ethanoic acid
- STK140809
- 1H-INDOLE-1-ACETIC ACID, 3-CYANO-
- F1913-0245
-
- MDL： MFCD03306285
- Inchi： 1S/C11H8N2O2/c12-5-8-6-13(7-11(14)15)10-4-2-1-3-9(8)10/h1-4,6H,7H2,(H,14,15)
- InChI Key： ABOATQKEOFCUPN-UHFFFAOYSA-N
- SMILES： OC(CN1C=C(C#N)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 200.058577502g/mol
- Monoisotopic Mass: 200.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 66Ų
2-(3-Cyano-1H-indol-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011017-1g |
(3-Cyano-indol-1-yl)-acetic acid |
626218-03-9 | 1g |
5005.0CNY | 2021-07-05 | ||
| TRC | C981793-10mg |
(3-Cyano-indol-1-yl)-acetic Acid |
626218-03-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C981793-50mg |
(3-Cyano-indol-1-yl)-acetic Acid |
626218-03-9 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | C981793-100mg |
(3-Cyano-indol-1-yl)-acetic Acid |
626218-03-9 | 100mg |
$ 210.00 | 2022-06-06 | ||
| Matrix Scientific | 011017-1g |
(3-Cyano-indol-1-yl)-acetic acid |
626218-03-9 | 1g |
$308.00 | 2023-09-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011017-1g |
(3-Cyano-indol-1-yl)-acetic acid |
626218-03-9 | 1g |
5005CNY | 2021-05-07 | ||
| Chemenu | CM241335-5g |
2-(3-Cyano-1H-indol-1-yl)acetic acid |
626218-03-9 | 95% | 5g |
$825 | 2021-08-04 | |
| Chemenu | CM241335-1g |
2-(3-Cyano-1H-indol-1-yl)acetic acid |
626218-03-9 | 95% | 1g |
$326 | 2023-02-02 | |
| Fluorochem | 031665-250mg |
3-Cyano-indol-1-yl)-acetic acid |
626218-03-9 | 250mg |
￡160.00 | 2022-03-01 | ||
| Fluorochem | 031665-2g |
3-Cyano-indol-1-yl)-acetic acid |
626218-03-9 | 2g |
￡505.00 | 2022-03-01 |
2-(3-Cyano-1H-indol-1-yl)acetic acid Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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